Nostocarboline

• Molecular Formula: C12H10ClN2+
• Molecular Weight: 217.67 g/mol
• IUPAC Name: 6-chloro-2-methyl-9H-pyrido[3,4-b]indol-2-ium
• InChI: InChI=1S/C12H9ClN2/c1-15-5-4-9-10-6-8(13)2-3-11(10)14-12(9)7-15/h2-7H,1H3/p+1
• InChI Key: RGQUDRQSJYJYAQ-UHFFFAOYSA-O
• SMILES: C[N+]1=CC2=C(C=C1)C3=C(N2)C=CC(=C3)Cl
• synonyms: nostocarboline

Description

Nostocarboline is a member of the class of beta-carbolines that is 9H-beta-carbolin-2-ium substituted by a chloro group at position 6 and a methyl group at position 2. It is isolated from a fresh water cyanobacterium Nostoc 78-12A and acts as an inhibitor of butyrylcholinesterase. It has a role as a metabolite, an EC 3.1.1.8 (cholinesterase) inhibitor and an antimalarial. It is a member of beta-carbolines, an organochlorine compound, an organic cation and an alkaloid.

Scientific Research Applications

1. Cholinesterase Inhibition

Nostocarboline, isolated from the cyanobacterium Nostoc 78-12A, is identified as a potent inhibitor of butyrylcholinesterase (BChE). Its inhibitory activity is comparable to galanthamine, a drug used for treating Alzheimer's disease, indicating its potential as a lead compound in neurochemical development (Becher, Beuchat, Gademann, & Jüttner, 2005).

2. Algicidal Properties

This compound and its derivatives exhibit significant inhibitory effects on the growth of various algae species, suggesting its application as a natural and potent algicide. This is evidenced by its minimal inhibitory concentrations against different algae strains, potentially through the inhibition of photosynthesis (Blom, Brütsch, Barbaras, Bethuel, Locher, Hubschwerlen, & Gademann, 2006).

3. Anti-Parasitic Activity

Research shows that this compound demonstrates low micromolar values against Trypanosoma brucei, submicromolar values against Leishmania donovani, and low nanomolar values against Plasmodium falciparum. This indicates its efficacy as an antiplasmodial agent, with a high degree of selectivity and minimal cytotoxicity (Barbaras, Kaiser, Brun, & Gademann, 2008).

4. Inhibition of Acetylcholinesterase and Trypsin

Besides its BChE inhibitory properties, this compound is also a potent inhibitor of acetylcholinesterase (AChE) and trypsin. This makes it the first cyanobacterial serine protease inhibitor of an alkaloid structure, suggesting its potential in therapeutic AChE inhibitors (Becher, Baumann, Gademann, & Jüttner, 2009).

5. Phytotoxic and Algicidal Derivatives

Directed biosynthesis of this compound in Nostoc 78-12A led to the creation of derivatives with phytotoxic and algicidal properties. This demonstrates its potential application in controlling harmful algae and plant pathogens (Portmann, Prestinari, Myers, Scharte, & Gademann, 2009).